Cas no 2166685-11-4 (4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2166685-11-4
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6361978
• PubChem ID: 165501906
• Update Time: 2025-09-22

4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• 2166685-11-4
• EN300-1457669

• Inchi： 1S/C8H10N2O2S/c11-8(12)7-3-9-2-6(7)5-1-10-13-4-5/h1,4,6-7,9H,2-3H2,(H,11,12)
• InChI Key： UHBGNASFZXVEJQ-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 90.5Ų

Additional information on 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2166685-11-4)

The compound 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2166685-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid as a versatile scaffold in the design of novel bioactive molecules. The presence of both the thiazole and pyrrolidine rings in its structure offers opportunities for diverse chemical modifications, making it an attractive candidate for the development of new pharmaceuticals. Studies have demonstrated its potential as a building block for inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against a subset of protein kinases involved in cancer progression. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity, leading to the identification of promising lead compounds for further development.

In addition to its kinase inhibitory properties, 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid has also been explored for its potential in addressing infectious diseases. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs of this compound displayed significant antimicrobial activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold.

The synthesis of 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid and its derivatives has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of these compounds with high purity and yield. For example, a recent publication in Organic Letters described a novel catalytic asymmetric synthesis route that allows for the enantioselective preparation of the compound, which is crucial for its application in chiral drug development.

Looking ahead, the potential applications of 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems, where its structural features could be leveraged to enhance the specificity and efficacy of therapeutic agents. Furthermore, computational modeling and virtual screening approaches are being employed to identify new targets and optimize the compound's pharmacological properties.

In conclusion, 4-(1,2-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS: 2166685-11-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The latest research underscores its versatility and highlights the need for continued exploration of its applications in drug discovery and development. As synthetic methodologies and biological studies advance, this compound is poised to play a significant role in the development of next-generation therapeutics.